1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride
Overview
Description
1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride, also known as BMMP-2, is a chemical compound that is used in a variety of scientific research applications. BMMP-2 is a small molecule that is composed of a bromo-methyl-pyridinium group and a methylamine moiety. BMMP-2 has been studied extensively in a variety of scientific fields due to its unique properties and potential for use in a variety of applications.
Scientific Research Applications
1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride has been studied extensively in a variety of scientific fields due to its unique properties and potential for use in a variety of applications. This compound has been used as a model compound for the study of the structure and function of proteins. It has also been used as an inhibitor of enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound has also been studied as a potential anti-cancer agent, as it has been shown to inhibit the growth of certain cancer cell lines.
Mechanism of Action
The mechanism of action of 1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride is not yet fully understood. However, it is believed that this compound binds to proteins, resulting in the disruption of the protein’s structure and function. This compound also inhibits the activity of enzymes, such as acetylcholinesterase and butyrylcholinesterase, which may explain its potential anti-cancer effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, in vitro studies have shown that this compound inhibits the growth of certain cancer cell lines. In addition, this compound has been shown to inhibit the activity of enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride in lab experiments include its small size, ease of synthesis, and potential for use in a variety of scientific research applications. The limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and the potential for toxicity.
Future Directions
There are a number of potential future directions for the study of 1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride. These include further research into its mechanism of action, potential toxicity, and potential therapeutic applications. Additionally, further research into the structure and function of proteins and enzymes that this compound binds to is needed. Finally, further research into the biochemical and physiological effects of this compound is needed.
Synthesis Methods
1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride can be synthesized in a two-step process. The first step involves the reaction of 5-bromo-2-methylpyridine and methylamine in the presence of a catalytic amount of sodium hydroxide. This reaction results in the formation of this compound, which can then be isolated and purified by recrystallization. The second step involves the reaction of this compound with hydrochloric acid, which results in the formation of this compound dihydrochloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride involves the reaction of 6-bromo-5-methylpyridin-2-amine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "6-bromo-5-methylpyridin-2-amine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 6-bromo-5-methylpyridin-2-amine in a mixture of formaldehyde and hydrochloric acid.", "Step 2: Heat the reaction mixture to reflux for several hours.", "Step 3: Allow the reaction mixture to cool and then add sodium borohydride slowly with stirring.", "Step 4: Continue stirring the reaction mixture for several hours until the reduction is complete.", "Step 5: Add hydrochloric acid to the reaction mixture to form the dihydrochloride salt of the product.", "Step 6: Isolate the product by filtration and wash with water.", "Step 7: Dry the product under vacuum to obtain 1-(6-bromo-5-methylpyridin-2-yl)methanamine dihydrochloride." ] } | |
| 2763780-34-1 | |
Molecular Formula |
C7H11BrCl2N2 |
Molecular Weight |
274 |
Purity |
95 |
Origin of Product |
United States |
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